Cas no 115064-49-8 (3-oxo-N-(pyridin-2-ylmethyl)butanamide)

3-oxo-N-(pyridin-2-ylmethyl)butanamide structure
115064-49-8 structure
Product Name:3-oxo-N-(pyridin-2-ylmethyl)butanamide
CAS No:115064-49-8
MF:C10H12N2O2
MW:192.214482307434
CID:2613460
PubChem ID:13948438
Update Time:2025-04-21

3-oxo-N-(pyridin-2-ylmethyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-N-(pyridin-2-ylmethyl)butanamide
    • DTXSID20553068
    • 3-Oxo-N-[(pyridin-2-yl)methyl]butanamide
    • AKOS000165096
    • SCHEMBL10669530
    • 115064-49-8
    • Inchi: 1S/C10H12N2O2/c1-8(13)6-10(14)12-7-9-4-2-3-5-11-9/h2-5H,6-7H2,1H3,(H,12,14)
    • InChI Key: UVXCXLOTBZOCHF-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 192.089877630Da
  • Monoisotopic Mass: 192.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 59.1Ų
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